Cas no 2173991-80-3 (Tert-butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride)

• Product Name: Tert-butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride
• CAS No: 2173991-80-3
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• MDL: MFCD31617949
• CID: 5039541
• PubChem ID: 134818862
• Update Time: 2026-02-28

Tert-butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride
• 6-(Boc-aminomethyl)-2-azaspiro[3.3]heptane HCl
• t-Butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride
• TERT-BUTYL N-({2-AZASPIRO[3.3]HEPTAN-6-YLMETHYL)CARBAMATE HCL
• CS-0185142
• BS-43024
• EN300-1726075
• 2173991-80-3
• tert-Butyl n-((2-azaspiro[3.3]heptan-6-yl)methyl)carbamate hydrochloride
• TERT-BUTYL N-(2-AZASPIRO[3.3]HEPTAN-6-YLMETHYL)CARBAMATE HCL
• MFCD31617949
• tert-butyl N-{2-azaspiro[3.3]heptan-6-ylmethyl}carbamate hydrochloride
• TERT-BUTYLN-({2-AZASPIRO[3.3]HEPTAN-6-YLMETHYL)CARBAMATEHCL
• P18468
• tert-butyl N-(2-azaspiro[3.3]heptan-6-ylmethyl)carbamate;hydrochloride
• SCHEMBL26104060
• Tert-butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride

• MDL： MFCD31617949
• Inchi： 1S/C12H22N2O2.ClH/c1-11(2,3)16-10(15)14-6-9-4-12(5-9)7-13-8-12;/h9,13H,4-8H2,1-3H3,(H,14,15);1H
• InChI Key： AVJKEXJXXNZLNL-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NCC1CC2(CNC2)C1)=O

Computed Properties

• Exact Mass: 262.1448057g/mol
• Monoisotopic Mass: 262.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Additional information on Tert-butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride

Tert-butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride: A Comprehensive Overview

Tert-butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride, with the CAS number 2173991-80-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a spirocyclic structure containing a nitrogen atom (azaspiro). The hydrochloride salt form suggests its utility in pharmaceutical formulations where ionization and solubility properties are critical.

The spirocyclic core of this compound, specifically the spiro[3.3]heptane system, is a key structural element that contributes to its pharmacological activity. Spiro compounds are known for their rigid and compact structures, which often enhance bioavailability and target specificity. Recent studies have highlighted the potential of such spirocyclic frameworks in modulating receptor interactions, making them valuable candidates for drug design.

In terms of synthesis, tert-butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride can be prepared through a multi-step process involving spirocyclic formation and subsequent functionalization. The synthesis typically begins with the preparation of the spiroamine intermediate, followed by carbamate formation using tert-butyl chloroformate or similar reagents. The final step involves protonation to yield the hydrochloride salt, ensuring optimal solubility and stability for pharmaceutical applications.

From a pharmacological perspective, this compound has been investigated for its potential as a modulator of various biological targets. Recent research has focused on its ability to influence G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. For instance, studies have demonstrated that tert-butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride exhibits selectivity towards certain subtypes of serotonin receptors, suggesting its potential utility in treating conditions such as depression and anxiety disorders.

Moreover, the compound's unique structure allows for further chemical modifications to enhance its pharmacokinetic properties. For example, researchers have explored substituent effects on the spirocyclic ring to improve metabolic stability and reduce off-target interactions. These studies underscore the versatility of this compound as a scaffold for drug discovery efforts.

In terms of applications, tert-butyl N-({2-azaspiro[3.3]heptan-6-yl}methyl)carbamate hydrochloride holds promise in several therapeutic areas beyond mental health disorders. Its ability to modulate ion channels and enzyme activity makes it a candidate for treating neurological conditions, cardiovascular diseases, and inflammatory disorders. Ongoing clinical trials are evaluating its safety and efficacy in these contexts.

Looking ahead, advancements in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel derivatives based on this compound's structure. These innovations will likely lead to more potent and selective agents with improved therapeutic profiles.